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Introduction
NuPro® is a functional feed ingredient derived from yeast extract, rich in nucleotides, glutamic

acid, amino acids, and peptides.[1][2][3] It is designed to support the early stages of life and

enhance lifetime performance in various animal species, including ruminants. These application

notes provide a comprehensive overview of the recommended inclusion rates of NuPro® for

ruminants, detailed experimental protocols for its evaluation, and an exploration of the potential

physiological mechanisms of action.

Recommended Inclusion Rates
While specific inclusion rates for NuPro® may vary based on diet composition, animal age, and

production goals, the following recommendations are based on scientific literature for yeast

extracts and nucleotide supplementation in ruminants.

Table 1: Recommended Inclusion Rates of NuPro® for Ruminants
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Animal Category Production Stage
Recommended
Inclusion Rate

Notes

Calves
Pre-weaned (in milk

replacer)

1-2% of milk replacer

powder

Higher levels (≥10%)

of nucleotide-rich

products have been

shown to potentially

reduce growth in

neonatal calves.[4]

Pre-weaned (in whole

milk)
0.5 - 1 g/day

Supplementation with

nucleotides in whole

milk has been shown

to have beneficial

effects on post-

weaning performance.

[4]

Post-weaned (in

starter feed)
2-5% of starter feed

Focuses on

supporting gut health

and development

during the critical

weaning transition.

Dairy Cattle

Transition Period (3

weeks pre- to 3 weeks

post-calving)

10-50 g/head/day

Aims to support

immune function and

energy metabolism

during a high-stress

period.

Lactating Cows 10-50 g/head/day

May help improve milk

yield and composition.

[5]

Beef Cattle
Receiving Period (first

14-28 days)
10-20 g/head/day

Intended to support

immune function and

gut health during a

period of high stress

and disease

susceptibility.
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Growing/Finishing 5-15 g/head/day

May improve feed

efficiency and average

daily gain.

Experimental Protocols
Protocol 1: Evaluating NuPro® in Pre-weaned Dairy
Calves
Objective: To determine the effect of NuPro® supplementation in milk replacer on calf growth,

health, and blood metabolites.

Experimental Design:

Animals: 40 Holstein calves (20 males, 20 females), 3 to 5 days of age.

Housing: Individual calf hutches.

Treatments:

Control: High-quality all-milk protein milk replacer (22% CP, 20% Fat).

NuPro® Group: Control milk replacer with NuPro® included at 2% of the powder.

Feeding:

Milk replacer: Fed twice daily at a rate of 1.5% of body weight (dry matter basis).

Calf starter (20% CP) and water: Offered ad libitum from day 3.

Duration: 56 days.

Data Collection:

Growth Performance: Body weight (weekly), starter intake (daily), fecal scores (daily), and

general health observations (daily).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Blood Sampling: Blood samples collected via jugular venipuncture on days 0, 14, 28, and 56

for analysis of serum total protein, albumin, globulin, urea nitrogen (BUN), and complete

blood count (CBC).[1][2]

Rumen Development (Optional): At the end of the study, a subset of calves can be

euthanized to evaluate rumen papillae length, width, and density.

Statistical Analysis: Data can be analyzed using a mixed model with repeated measures, with

treatment, time, and their interaction as fixed effects, and calf as a random effect.

Experimental Workflow for Calf Trial
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Experimental Setup

Treatments (56 days)

Data Collection

40 Holstein Calves (3-5d old)

Individual Housing

Random Allocation

Control Group:
Standard Milk Replacer

NuPro® Group:
Milk Replacer + 2% NuPro®

Weekly Body Weight Daily Starter Intake Daily Health Scores Blood Samples (d 0, 14, 28, 56)

Statistical Analysis
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Experimental Setup

Treatments (10 weeks)

Data Collection

60 Multiparous Holstein Cows

Randomized Block Design

2-week Covariate Period

Control Group:
Standard TMR

NuPro® Group:
TMR + 30g/d NuPro®

Daily DMI & Milk Yield Weekly Milk Composition Bi-weekly BW & BCS Optional: Rumen Fluid Analysis

Statistical Analysis
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Dietary Intake
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Dietary Intake

Rumen Intestine

NuPro®
(Yeast Extract Components)

Rumen Environment Increased Villus Height
& Crypt Depth

Direct Trophic Effects

Rumen Papillae Development

Stimulation

Improved Nutrient Absorption

Enhanced Gut Barrier Function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ruminants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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